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Compound of Interest

Compound Name: Isonicotinamide-d4

Cat. No.: B032610

For Researchers, Scientists, and Drug Development Professionals

A Certificate of Analysis (CoA) is a critical document that provides a detailed summary of the
quality and purity of a specific batch of a chemical compound. For researchers and
professionals in drug development, understanding the components of a CoA for a deuterated
compound like Isonicotinamide-d4 is essential for ensuring the accuracy and reproducibility of
their work. Isonicotinamide-d4 is the deuterated form of Isonicotinamide, where four hydrogen
atoms have been replaced by deuterium. This isotopic labeling makes it a valuable internal
standard in quantitative analyses using mass spectrometry.[1][2]

This technical guide provides an in-depth overview of the information typically found in a
Certificate of Analysis for Isonicotinamide-d4, including representative data and detailed
experimental protocols.

Product Information

A CoA for Isonicotinamide-d4 will begin with fundamental identification details.[3] This section
typically includes:

o Chemical Name: Isonicotinamide-d4[3]
e Synonyms: Isonicotinamide-2,3,5,6-d4, 4-Pyridinecarboxamide-d4[3]

« CAS Number: 1219799-40-2[3][4][5]
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e Molecular Formula: CeH2D4N20[3][6]
e Molecular Weight: 126.15 g/mol [3][6]
e Lot or Batch Number: A unique identifier for the specific batch of the product.[3]

Quantitative Data Summary

The core of the CoA is the presentation of analytical results. The following table summarizes
the typical quantitative data for a batch of Isonicotinamide-d4.

Test Specification Result
Appearance White to Off-White Solid Conforms
Purity (by HPLC) >98% 99.7%
Isotopic Enrichment (by Mass

=98 atom % D 99.5 atom % D
Spec.)
1H-NMR Conforms to Structure Conforms
Mass Spectrum Conforms to Structure Conforms

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of the results presented
in a CoA.

3.1. Purity Determination by High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a standard technique used to assess the
purity of chemical compounds. A reversed-phase HPLC method is commonly employed for
Isonicotinamide.[7][8]

 Instrumentation: A standard HPLC system equipped with a UV-Vis detector.[8]

e Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 um patrticle size).[8]
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» Mobile Phase: A mixture of an organic solvent like acetonitrile and an aqueous buffer (e.g.,
phosphate buffer) is often used.[8] For mass spectrometry compatibility, formic acid can be
used in place of non-volatile buffers like phosphoric acid.[7]

o Flow Rate: Typically around 1.0 mL/min.[8]

o Column Temperature: Maintained at a constant temperature, for instance, 30 °C.[8]

o Detection Wavelength: Based on the UV absorbance of the analyte, often around 265 nm.[8]
e Injection Volume: A small, precise volume, such as 10 L, is injected.[8]

3.2. Isotopic Enrichment and Structural Confirmation by Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and determine the isotopic
enrichment of Isonicotinamide-d4.

e Instrumentation: An LC-MS system, often with an Electrospray lonization (ESI) source.

e Analysis: The mass spectrum will show a peak corresponding to the protonated molecule
[M+H]*. For Isonicotinamide-d4, this would be at an m/z of approximately 127. The relative
intensities of the peaks for the deuterated and non-deuterated species are used to calculate
the isotopic enrichment.

3.3. Structural Confirmation by Nuclear Magnetic Resonance (*H-NMR) Spectroscopy

1H-NMR spectroscopy is used to confirm the chemical structure of the molecule. For
Isonicotinamide-d4, the H-NMR spectrum is expected to show a significant reduction or
absence of signals corresponding to the protons on the pyridine ring, confirming their
replacement with deuterium.

Visualization of the Quality Control Workflow

The following diagram illustrates the typical workflow for the quality control and certification of a
batch of Isonicotinamide-d4.
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Caption: Quality Control Workflow for Isonicotinamide-d4

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to the Certificate of Analysis for
Isonicotinamide-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032610#isonicotinamide-d4-certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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